Atazanavir N2-Descarboxymethyl
Atazanavir N2-Descarboxymethyl
Brand Name:
Vulcanchem
CAS No.:
1028634-76-5
VCID:
VC0107058
InChI:
InChI=1S/C36H50N6O5/c1-35(2,3)30(37)32(44)41-42(22-25-16-18-26(19-17-25)27-15-11-12-20-38-27)23-29(43)28(21-24-13-9-8-10-14-24)39-33(45)31(36(4,5)6)40-34(46)47-7/h8-20,28-31,43H,21-23,37H2,1-7H3,(H,39,45)(H,40,46)(H,41,44)/t28-,29-,30+,31+/m0/s1
SMILES:
CC(C)(C)C(C(=O)NN(CC1=CC=C(C=C1)C2=CC=CC=N2)CC(C(CC3=CC=CC=C3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)N
Molecular Formula:
C₃₆H₅₀N₆O₅
Molecular Weight:
646.82
Atazanavir N2-Descarboxymethyl
CAS No.: 1028634-76-5
Reference Standards
VCID: VC0107058
Molecular Formula: C₃₆H₅₀N₆O₅
Molecular Weight: 646.82
| CAS No. | 1028634-76-5 |
|---|---|
| Product Name | Atazanavir N2-Descarboxymethyl |
| Molecular Formula | C₃₆H₅₀N₆O₅ |
| Molecular Weight | 646.82 |
| IUPAC Name | methyl N-[(2S)-1-[[(2S,3S)-4-[[[(2S)-2-amino-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-3-hydroxy-1-phenylbutan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamate |
| Standard InChI | InChI=1S/C36H50N6O5/c1-35(2,3)30(37)32(44)41-42(22-25-16-18-26(19-17-25)27-15-11-12-20-38-27)23-29(43)28(21-24-13-9-8-10-14-24)39-33(45)31(36(4,5)6)40-34(46)47-7/h8-20,28-31,43H,21-23,37H2,1-7H3,(H,39,45)(H,40,46)(H,41,44)/t28-,29-,30+,31+/m0/s1 |
| SMILES | CC(C)(C)C(C(=O)NN(CC1=CC=C(C=C1)C2=CC=CC=N2)CC(C(CC3=CC=CC=C3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)N |
| PubChem Compound | 118753152 |
| Last Modified | Nov 11 2021 |
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